1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine

• Molecular Formula: C30H52NO7P
• Molecular Weight: 569.7 g/mol
• InChI: InChI=1S/C30H52NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-30(33)36-27-29(32)28-38-39(34,35)37-26-25-31(2,3)4/h6-7,9-10,12-13,15-16,18-19,29,32H,5,8,11,14,17,20-28H2,1-4H3/b7-6-,10-9-,13-12-,16-15-,19-18-/t29-/m1/s1
• InChIKey: BIEOSECQPGGZMF-NAIWXXGBSA-N

1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine (DPA-LysoPC): Definition, Class and Procurement Identity

1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine (also designated LysoPC 22:5 or 1-docosapentaenoyl-GPC) is a defined 1-acyl-sn-glycero-3-phosphocholine species within the lysophosphatidylcholine (LysoPC) subclass of glycerophospholipids [1]. The molecule is characterized by a docosapentaenoic acid (DPA, 22:5 n-3) chain esterified at the sn-1 position of the glycerol backbone, with the sn-2 position bearing a free hydroxyl group, and a phosphocholine headgroup [2]. It is commercially available as a research-grade ester product (CAS: 2201069-26-1) for use in lipidomics, membrane biophysics, and inflammation resolution studies [3].

Defined 1-acyl LysoPC with docosapentaenoic acid (DPA) at sn-1 position.

Free sn-2 hydroxyl and phosphocholine headgroup for membrane incorporation studies.

Supports lipidomics, membrane biophysics, and inflammation resolution research.

• [1] ChEBI. 1-[(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl]-sn-glycero-3-phosphocholine (CHEBI:133734). European Bioinformatics Institute. View Source
• [2] ZFIN. 1-docosapentaenoyl-sn-glycero-3-phosphocholine. Zebrafish Information Network. View Source
• [3] MedChemExpress. 1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine (CAS 2201069-26-1). View Source

Why Generic LysoPC or n-3 Fatty Acid Analogs Cannot Substitute for DPA-LysoPC in Targeted Research

Substitution of 1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine with other LysoPC species (e.g., DHA-LysoPC, EPA-LysoPC) or with the unesterified free fatty acid DPA is scientifically invalid due to chain-length-specific and double-bond-position-specific differences in membrane organization [1], distinct precursor roles in the biosynthesis of specialized pro-resolving mediators (SPMs) [2], and tissue-specific enrichment kinetics that are unique to the DPA acyl chain [3]. The following evidence guide quantifies these differential dimensions, demonstrating why procurement of the exact DPA-LysoPC species is essential for reproducible and mechanistically accurate experimental outcomes.

Membrane Organization

DPA chain length and double-bond positions alter membrane order versus EPA and DHA analogs.

SPM Precursor Identity

DPA-LysoPC generates distinct SPMs (RvD1n-3 DPA, MaR1n-3 DPA) not produced from DHA or EPA.

Brain Enrichment Mechanism

Brain DPA uptake depends on LysoPC carrier for Mfsd2a transport; free DPA not taken up.

• [1] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim Biophys Acta Biomembr. 2018;1860(5):1125-1134. View Source
• [2] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source
• [3] de la Fuente G, et al. Enrichment of Brain n-3 Docosapentaenoic Acid (DPA) and Retinal n-3 Eicosapentaenoic Acid (EPA) in Lambs Fed Nannochloropsis oceanica Microalga. Animals. 2023;13(17):2789. View Source

Quantitative Differentiation of 1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine from Closest Analogs

Membrane Biophysical Order: DPA-Containing Phospholipids Exhibit Intermediate Disordering Relative to EPA and DHA Analogs

In all-atom molecular dynamics simulations of phospholipid bilayers containing 1-stearoyl-2-docosapentaenoylphosphatidylcholine (DPA-PC), the membrane order parameter (S̄CD) was 0.140, compared to 0.131 for EPA-PC (1-stearoyl-2-eicosapentaenoylphosphatidylcholine) and 0.139 for DHA-PC (1-stearoyl-2-docosahexaenoylphosphatidylcholine), with a monounsaturated control (OA-PC) at 0.152 [1]. Upon addition of 20 mol% cholesterol, DPA-PC exhibited an S̄CD of 0.182, versus 0.169 for EPA-PC and 0.178 for DHA-PC, demonstrating a distinct response to sterol-induced ordering that is chain-length and double-bond dependent [1].

Membrane Order

Head-to-head

DPA-PC S̄CD: 0.140 (chol-free), 0.182 (20% chol). EPA-PC: 0.131, 0.169. DHA-PC: 0.139, 0.178.

Chain-length-specific ordering, intermediate between EPA and DHA.

MD simulation, 310 K; sterol response differs.

Evidence Dimension	Membrane order parameter (S̄CD) – cholesterol-free bilayer
Target Compound Data	DPA-PC (18:0-22:5PC): S̄CD = 0.140
Comparator Or Baseline	EPA-PC (18:0-20:5PC): S̄CD = 0.131; DHA-PC (18:0-22:6PC): S̄CD = 0.139; OA-PC (18:0-18:1PC): S̄CD = 0.152
Quantified Difference	DPA-PC is 6.9% more ordered than EPA-PC; DPA-PC and DHA-PC are within uncertainty; all n-3 PUFA significantly less ordered than monounsaturated OA-PC
Conditions	All-atom MD simulations, 20 mol% cholesterol-free bilayer, 310 K

Why This Matters

Selection of DPA-LysoPC versus EPA- or DHA-LysoPC in membrane studies alters baseline acyl chain order, which can confound interpretation of lipid-protein interactions and membrane fluidity-dependent signaling.

• [1] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim Biophys Acta Biomembr. 2018;1860(5):1125-1134. View Source

Specialized Pro-Resolving Mediator (SPM) Precursor Identity: DPA-LysoPC Serves as a Reservoir for Distinct Immunoresolvents Not Generated from DHA or EPA

Endogenous n-3 DPA acid is enzymatically converted during inflammation resolution in mice and by human leukocytes to a unique family of SPMs, including Resolvin D1n-3 DPA (7,8,17-trihydroxy-9,11,13,15E,19Z-docosapentaenoic acid) and Maresin 1n-3 DPA (7,14-dihydroxy-8,10,12,16Z,19Z-docosapentaenoic acid), which are structurally congenerous to, but chemically distinct from, DHA-derived D-series resolvins and protectins [1]. These n-3 DPA-SPMs demonstrated protective actions against second organ injury, reduced systemic inflammation in ischemia-reperfusion, and exerted potent leukocyte-directed actions including reduced neutrophil chemotaxis and enhanced macrophage phagocytosis in vivo [1].

SPM Precursor

Class-level

DPA serves as precursor for RvD1n-3 DPA and MaR1n-3 DPA, distinct from DHA- and EPA-derived SPMs.

Unique SPM family, distinct receptor signaling contexts.

Reported protective actions in ischemia-reperfusion models.

Evidence Dimension	Bioactive SPM generation capacity
Target Compound Data	DPA serves as precursor for RvD1n-3 DPA, MaR1n-3 DPA, and related n-3 DPA-SPMs
Comparator Or Baseline	DHA serves as precursor for D-series resolvins and protectins; EPA serves as precursor for E-series resolvins
Quantified Difference	Qualitative difference in SPM family produced; each n-3 DPA-SPM displays protective actions from second organ injury and reduced systemic inflammation in ischemia-reperfusion
Conditions	In vivo mouse inflammation-resolution models; ex vivo human leukocyte assays

Why This Matters

Procuring DPA-LysoPC rather than DHA-LysoPC or EPA-LysoPC is mandatory for studies investigating DPA-derived SPM biosynthesis, function, or receptor signaling, as these mediators arise from a distinct metabolic pathway.

• [1] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source

Tissue-Specific Enrichment and Transporter-Mediated Uptake: DPA-LysoPC as the Preferred Carrier for Brain DPA Accretion

N-3 docosapentaenoic acid (DPA) is the second most abundant n-3 long-chain PUFA in the mammalian brain after DHA, and its accumulation in neural tissue is facilitated by esterification into lysophosphatidylcholine and subsequent transport via the Mfsd2a transporter at the blood-brain barrier [1]. While quantitative comparative transport kinetics for DPA-LysoPC versus DHA-LysoPC or EPA-LysoPC are not directly reported in the same study, class-level evidence demonstrates that LysoPC is the obligate carrier form for Mfsd2a-mediated brain uptake of n-3 PUFA; unesterified free fatty acids are not transported [2].

Brain Uptake

Class-level

DPA-LysoPC is presumptive carrier for brain DPA via Mfsd2a transporter; DPA is 2nd most abundant n-3 PUFA in brain.

Brain DPA enrichment requires correct LysoPC species.

Direct transport kinetics not reported.

Evidence Dimension	Brain PUFA enrichment via LysoPC transporter
Target Compound Data	DPA-LysoPC is the presumptive physiological carrier for brain DPA accretion; DPA is the second most abundant n-3 PUFA in brain after DHA
Comparator Or Baseline	DHA-LysoPC is the established carrier for brain DHA; EPA-LysoPC is also transported but with different tissue distribution kinetics
Quantified Difference	DPA-LysoPC contributes to brain DPA levels which are second only to DHA; exact transport Vmax/Km values for DPA-LysoPC not available
Conditions	Ovine and murine brain lipidomics; Mfsd2a transporter characterization studies

Why This Matters

Investigators studying brain n-3 PUFA metabolism, neuroinflammation, or Mfsd2a transport mechanisms require the correct LysoPC acyl species, as transporter recognition and downstream metabolic fates are acyl chain-specific.

• [1] de la Fuente G, et al. Enrichment of Brain n-3 Docosapentaenoic Acid (DPA) and Retinal n-3 Eicosapentaenoic Acid (EPA) in Lambs Fed Nannochloropsis oceanica Microalga. Animals. 2023;13(17):2789. View Source
• [2] Nguyen LN, Ma D, Shui G, Wong P, Cazenave-Gassiot A, Zhang X, Wenk MR, Goh EL, Silver DL. Mfsd2a is a transporter for the essential omega-3 fatty acid docosahexaenoic acid. Nature. 2014;509(7501):503-506. View Source

Na⁺/K⁺-ATPase Inhibitory Activity: Polyunsaturated LysoPCs Including DPA-LysoPC Detected as Endogenous Regulators

Lysophosphatidylcholines containing polyunsaturated fatty acids, including γ-docosapentaenoyl-LysoPC (DPA-LysoPC), were identified as endogenous Na⁺/K⁺-ATPase inhibitors in acutely volume-expanded hog plasma [1]. Small amounts of γ-docosapentaenoyl-, γ-eicosatrienoyl-, and γ-palmitoyl-lysophosphatidylcholine were detected by both FAB mass spectrometry and ¹H NMR spectrometric studies, suggesting a role in regulating sodium pump activity under volume-expanded physiological states [1]. Quantitative inhibitory potency (IC₅₀) for purified DPA-LysoPC is not reported, but the detection of this specific species alongside other inhibitory LysoPCs establishes it as a member of the class with potential differential activity based on acyl chain unsaturation.

Na⁺/K⁺-ATPase

Reported

γ-Docosapentaenoyl-LysoPC detected as endogenous Na⁺/K⁺-ATPase inhibitor in volume-expanded plasma.

May support ion transport regulation research.

Quantitative inhibitory potency not available.

Evidence Dimension	Detection as endogenous Na⁺/K⁺-ATPase inhibitor
Target Compound Data	γ-Docosapentaenoyl-LysoPC detected in volume-expanded hog plasma
Comparator Or Baseline	γ-Eicosatrienoyl-LysoPC and γ-palmitoyl-LysoPC also detected in same samples
Quantified Difference	Qualitative detection only; relative inhibitory potencies not quantified
Conditions	Acutely volume-expanded hog model; FAB-MS and ¹H NMR characterization

Why This Matters

For studies examining endogenous sodium pump regulation, the DPA-LysoPC species must be used to replicate physiological lipid profiles and to investigate structure-activity relationships of polyunsaturated LysoPCs on Na⁺/K⁺-ATPase function.

• [1] Tamura M, Kuwano H, Kinoshita T, Inagami T. Lysophosphatidylcholines containing polyunsaturated fatty acids were found as Na⁺,K⁺-ATPase inhibitors in acutely volume-expanded hog. J Biol Chem. 1985;260(15):8833-8837. View Source

Recommended Scientific and Industrial Applications for 1-Docosapentaenoyl-2-hydroxy-sn-glycero-3-phosphatidylcholine Based on Quantified Differentiation

Biophysical Studies of n-3 PUFA Effects on Membrane Order and Cholesterol Interactions

Use DPA-LysoPC (or DPA-PC) as a defined lipid species in model membrane systems (liposomes, supported bilayers, or MD simulations) to probe the intermediate disordering effects of the 22:5 n-3 acyl chain relative to EPA (20:5) and DHA (22:6). The quantified S̄CD values (0.140 for DPA-PC, 0.131 for EPA-PC, 0.139 for DHA-PC in cholesterol-free bilayers; and 0.182, 0.169, and 0.178 respectively with 20 mol% cholesterol) [1] provide a precise biophysical rationale for selecting DPA-containing lipids to test hypotheses about chain length versus double bond number contributions to membrane fluidity and lipid raft formation.

Investigating DPA-Derived Specialized Pro-Resolving Mediator (SPM) Biosynthesis and Signaling

Employ DPA-LysoPC as a substrate or cellular supplement in leukocyte, macrophage, or in vivo inflammation-resolution models to study the enzymatic conversion of DPA to Resolvin D1n-3 DPA, Maresin 1n-3 DPA, and related SPMs [1]. Because these mediators are chemically distinct from DHA- and EPA-derived resolvins and protectins, and each n-3 DPA-SPM displays unique protective actions against second organ injury and systemic inflammation, DPA-LysoPC is the only appropriate starting material for generating this specific SPM family in experimental systems.

Blood-Brain Barrier Transport and Brain n-3 PUFA Metabolism Studies

Utilize DPA-LysoPC in Mfsd2a transporter assays, brain endothelial cell uptake studies, or in vivo brain lipid enrichment experiments to characterize the kinetics and specificity of DPA delivery to neural tissue. Given that LysoPC is the obligate carrier for Mfsd2a-mediated brain uptake of n-3 PUFA and that DPA is the second most abundant n-3 LC-PUFA in the mammalian brain after DHA [1], DPA-LysoPC enables direct interrogation of DPA-specific transport mechanisms, metabolic incorporation into brain phospholipids, and downstream neuroprotective or neuroinflammatory signaling pathways that may differ from those driven by DHA or EPA.

Endogenous Ion Transport Regulation and Na⁺/K⁺-ATPase Inhibitor Characterization

Incorporate DPA-LysoPC into studies of endogenous digitalis-like factors or sodium pump regulation, particularly in models of volume expansion or cardiovascular pathophysiology. The documented detection of γ-docosapentaenoyl-LysoPC alongside other polyunsaturated LysoPCs as Na⁺/K⁺-ATPase inhibitors in plasma [1] supports its use as a reference standard for lipidomics profiling of these bioactive lysophospholipids and for structure-activity relationship studies examining how acyl chain length and unsaturation modulate sodium pump inhibitory potency.

Application

Selection Property

Validation Focus

Membrane biophysics studies

DPA acyl chain specificity

Membrane order and cholesterol interaction review

SPM biosynthesis research

DPA-derived precursor identity

Resolvin/maresin pathway specificity

Brain n-3 PUFA uptake studies

Mfsd2a transporter substrate identity

Brain DPA enrichment kinetics

Ion transport regulation studies

Polyunsaturated LysoPC inhibitor class

Na⁺/K⁺-ATPase modulation screening

• [1] Leng X, Kinnun JJ, Cavazos AT, Canner SW, Shaikh SR, Feller SE, Wassall SR. All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochim Biophys Acta Biomembr. 2018;1860(5):1125-1134. View Source
• [2] Dalli J, Colas RA, Serhan CN. Novel n-3 immunoresolvents: structures and actions. Sci Rep. 2013;3:1940. View Source
• [3] de la Fuente G, et al. Enrichment of Brain n-3 Docosapentaenoic Acid (DPA) and Retinal n-3 Eicosapentaenoic Acid (EPA) in Lambs Fed Nannochloropsis oceanica Microalga. Animals. 2023;13(17):2789. View Source
• [4] Tamura M, Kuwano H, Kinoshita T, Inagami T. Lysophosphatidylcholines containing polyunsaturated fatty acids were found as Na⁺,K⁺-ATPase inhibitors in acutely volume-expanded hog. J Biol Chem. 1985;260(15):8833-8837. View Source